Cas no 2138208-12-3 (Pyridine, 4-chloro-3-(3-fluorophenyl)-2-methyl-)

• Product Name: Pyridine, 4-chloro-3-(3-fluorophenyl)-2-methyl-
• CAS No: 2138208-12-3
• MF: C₁₂H₉ClFN
• MW: 221.657965421677
• CID: 5280493
• Update Time: 2025-08-05

Pyridine, 4-chloro-3-(3-fluorophenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-chloro-3-(3-fluorophenyl)-2-methyl-

• Inchi： 1S/C12H9ClFN/c1-8-12(11(13)5-6-15-8)9-3-2-4-10(14)7-9/h2-7H,1H3
• InChI Key： CVDPLEAZZRVHGW-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC(Cl)=C1C1=CC=CC(F)=C1

Additional information on Pyridine, 4-chloro-3-(3-fluorophenyl)-2-methyl-

Pyridine, 4-chloro-3-(3-fluorophenyl)-2-methyl- (CAS No. 2138208-12-3): A Comprehensive Overview

Pyridine, 4-chloro-3-(3-fluorophenyl)-2-methyl-, identified by its CAS number 2138208-12-3, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic aromatic compound features a pyridine core substituted with a chlorine atom at the 4-position, a 3-fluorophenyl group at the 3-position, and a methyl group at the 2-position. Its unique structural configuration makes it a valuable intermediate in the synthesis of various biologically active molecules.

The compound's molecular structure imparts distinct chemical properties that make it particularly useful in medicinal chemistry. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, allowing for diverse functionalization strategies. This flexibility is crucial for designing molecules with specific pharmacological profiles.

In recent years, there has been growing interest in Pyridine, 4-chloro-3-(3-fluorophenyl)-2-methyl- due to its potential applications in drug discovery. Researchers have leveraged its structural motifs to develop novel compounds targeting various therapeutic areas. For instance, studies have explored its utility in creating kinase inhibitors, which are essential in treating cancers and inflammatory diseases.

One of the most compelling aspects of this compound is its role as a scaffold for generating new pharmacophores. The combination of a pyridine ring with fluorinated aromatic groups has been shown to enhance binding affinity to biological targets. This has led to the development of several lead compounds that are currently undergoing preclinical evaluation.

The synthesis of Pyridine, 4-chloro-3-(3-fluorophenyl)-2-methyl- involves multi-step organic reactions that highlight the compound's synthetic accessibility. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct its complex framework efficiently. These methods not only ensure high yields but also allow for scalability, making the compound viable for industrial applications.

The pharmacological properties of derivatives of this compound have been extensively studied. Preclinical data suggest that certain analogs exhibit potent activity against enzymes involved in metabolic pathways relevant to neurological disorders. This has spurred interest in exploring its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the fluorine atom in the 3-fluorophenyl group plays a critical role in modulating the biological activity of the molecule. Fluorinated aromatic compounds are known for their improved metabolic stability and enhanced binding interactions with protein targets. This feature has been exploited to develop more robust and effective drug candidates.

In the context of modern drug discovery, computational chemistry has played a pivotal role in understanding the behavior of Pyridine, 4-chloro-3-(3-fluorophenyl)-2-methyl-. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These simulations have guided the design of optimized derivatives with enhanced pharmacokinetic properties.

The compound's versatility extends beyond pharmaceutical applications. It has also found utility in materials science, where its electronic properties make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). The ability to fine-tune its electronic characteristics through structural modifications opens up new possibilities for developing advanced materials.

Recent advancements in green chemistry have prompted researchers to explore sustainable synthetic routes for producing Pyridine, 4-chloro-3-(3-fluorophenyl)-2-methyl-. Efforts have focused on minimizing waste generation and reducing energy consumption during synthesis. These initiatives align with global efforts to promote environmentally friendly chemical processes.

The regulatory landscape surrounding this compound is another area of interest. As it gains prominence in research and development, ensuring compliance with safety and environmental regulations becomes paramount. Collaborative efforts between academia and industry are essential to establish best practices for handling and disposing of this compound responsibly.

In conclusion, Pyridine, 4-chloro-3-(3-fluorophenyl)-2-methyl- (CAS No. 2138208-12-3) represents a fascinating example of how structural complexity can be leveraged to develop innovative solutions in medicine and materials science. Its unique properties and diverse applications underscore its importance as a building block for future discoveries.